Cas no 117456-68-5 (Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI))

• Product Name: Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI)
• CAS No: 117456-68-5
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 206350
• PubChem ID: 189491
• Update Time: 2025-04-19

Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)- (9CI)
• Guanosine, 2'-deoxy-6-O-(2-hydroxy-1-phenylethyl)-
• DTXSID50922425
• 9-(2-Deoxypentofuranosyl)-6-(2-hydroxy-1-phenylethoxy)-3,9-dihydro-2H-purin-2-imine
• 117456-68-5
• 2'-Deoxy-6-O-(2-hydroxy-1-phenylethyl)guanosine

• Inchi： 1S/C18H21N5O5/c19-18-21-16-15(20-9-23(16)14-6-11(26)13(8-25)27-14)17(22-18)28-12(7-24)10-4-2-1-3-5-10/h1-5,9,11-14,24-26H,6-8H2,(H2,19,21,22)/t11-,12?,13+,14+/m0/s1
• InChI Key： YTJHGRBOXPXFQD-JLSHEFACSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC(N)=NC1=2)OC(CO)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 387.15443
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 148.77